Cas no 2228604-44-0 (4-2-(methoxymethyl)oxan-2-ylbutan-2-one)

• Product Name: 4-2-(methoxymethyl)oxan-2-ylbutan-2-one
• CAS No: 2228604-44-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5800954
• PubChem ID: 165760671
• Update Time: 2025-07-15

4-2-(methoxymethyl)oxan-2-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(methoxymethyl)oxan-2-ylbutan-2-one
• 2228604-44-0
• EN300-1738052
• 4-[2-(methoxymethyl)oxan-2-yl]butan-2-one

• Inchi： 1S/C11H20O3/c1-10(12)5-7-11(9-13-2)6-3-4-8-14-11/h3-9H2,1-2H3
• InChI Key： ZQAYUISRWMSATG-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CCC(C)=O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-2-(methoxymethyl)oxan-2-ylbutan-2-one

Introduction to 4-2-(methoxymethyl)oxan-2-ylbutan-2-one (CAS No: 2228604-44-0)

4-2-(methoxymethyl)oxan-2-ylbutan-2-one, identified by its Chemical Abstracts Service (CAS) number 2228604-44-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of oxane derivatives, characterized by a cyclic ether structure embedded within a more complex aliphatic backbone. The presence of a methoxymethyl substituent at the second carbon of the oxane ring introduces unique reactivity and functional potential, making it a compound of considerable interest in synthetic and medicinal chemistry.

The molecular structure of 4-2-(methoxymethyl)oxan-2-ylbutan-2-one consists of a five-membered oxane ring connected to a butanone moiety via an oxygen atom. The methoxymethyl group (–OCH₃) attached to the oxane ring enhances the compound's solubility in polar organic solvents and influences its electronic properties, thereby affecting its interactions with biological targets. This structural feature has garnered attention for its potential applications in drug design and material science.

In recent years, there has been growing interest in oxane-based compounds due to their versatility in medicinal chemistry. The methoxymethyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to modify the compound's properties for specific applications. For instance, this group can be easily converted into other functional moieties such as hydroxyl or carboxyl groups, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 4-2-(methoxymethyl)oxan-2-ylbutan-2-one is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The oxane ring itself is known for its stability and ability to mimic natural sugars, making it a valuable scaffold in carbohydrate chemistry. Additionally, the butanone moiety provides a site for further chemical modifications, allowing for the creation of diverse chemical libraries.

The pharmaceutical industry has been particularly keen on exploring oxane derivatives due to their reported biological activities. For example, studies have indicated that certain oxane-based compounds exhibit antimicrobial and anti-inflammatory properties. While 4-2-(methoxymethyl)oxan-2-ylbutan-2-one itself may not have been directly tested for these effects, its structural analogs have shown promise in preclinical studies. The methoxymethyl group plays a crucial role in modulating these activities by influencing both the compound's solubility and its ability to interact with biological targets.

Recent advances in computational chemistry have further enhanced the understanding of 4-2-(methoxymethyl)oxan-2-ylbutan-2-one's potential applications. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may impact its binding affinity to biological receptors. These insights are invaluable for drug discovery efforts, as they allow researchers to optimize the compound's structure for improved efficacy and reduced side effects.

The synthesis of 4-2-(methoxymethyl)oxan-2-ylbutan-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. One common approach involves the reaction of ethylene oxide with butanal derivatives followed by functional group transformations to introduce the methoxymethyl group at the desired position on the oxane ring. Such synthetic strategies showcase the intersection of organic chemistry and pharmaceutical science, where precise control over molecular structure is essential for achieving desired biological outcomes.

The versatility of 4-2-(methoxymethyl)oxan-2-ylbutan-2-one extends beyond pharmaceutical applications. In material science, this compound has been explored as a building block for polymers and coatings due to its ability to form stable cross-linked networks. The presence of both polar (oxygen-containing) and non-polar (carbon-based) regions makes it an excellent candidate for creating materials with tailored mechanical and thermal properties.

As research continues to evolve, new applications for 4-2-(methoxymethyl)oxan-2-ylbutan-2-one are likely to emerge. The combination of its unique structural features and reactivity makes it a promising candidate for future investigations in both academic and industrial settings. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking its full potential across various disciplines.

In conclusion,4-